molecular formula C13H18N2O3 B8357629 N-(2-Amino-3-Methoxybenzoyl)pyrrolidin-2-methanol

N-(2-Amino-3-Methoxybenzoyl)pyrrolidin-2-methanol

Cat. No.: B8357629
M. Wt: 250.29 g/mol
InChI Key: ZSJJUWGPGDVHJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(2-Amino-3-Methoxybenzoyl)pyrrolidin-2-methanol is a useful research compound. Its molecular formula is C13H18N2O3 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18N2O3

Molecular Weight

250.29 g/mol

IUPAC Name

(2-amino-3-methoxyphenyl)-[2-(hydroxymethyl)pyrrolidin-1-yl]methanone

InChI

InChI=1S/C13H18N2O3/c1-18-11-6-2-5-10(12(11)14)13(17)15-7-3-4-9(15)8-16/h2,5-6,9,16H,3-4,7-8,14H2,1H3

InChI Key

ZSJJUWGPGDVHJC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC(=C1N)C(=O)N2CCCC2CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrazine hydrate (4.37 g, 136.4 mmol) was added dropwise to a solution of 92 (6.37 g, 22.7 mmol) in gently refluxing methanol (100 mL) over Raney nickel (2.4 g, slurry). The resulting vigorous evolution of hydrogen gas subsided after approximately 10 minutes and the reaction was deemed to be complete by TLC after 2 h. The reaction mixture was filtered through celite and the solvent evaporated. Distilled water (100 mL) was added to the residue, and the aqueous mixture was extracted with EtOAc (3×100 mL) and washed with H2O (3×100 mL) and brine (3×100 mL) and dried over anhydrous MgSO4. Evaporation of the solvent afforded a brown glass (5.49 g, 21.8 mmol) as a single spot by TLC.
Quantity
4.37 g
Type
reactant
Reaction Step One
Name
92
Quantity
6.37 g
Type
reactant
Reaction Step One
Quantity
2.4 g
Type
catalyst
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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